Cas no 263396-42-5 (L-2-Cyanophenylalanine)
L-2-Cyanophenylalanine is a non-natural amino acid derivative featuring a cyano group at the ortho position of the phenyl ring. This modification enhances its utility in peptide synthesis and biochemical research, particularly in studies involving fluorescence labeling, enzyme inhibition, and protein engineering. The cyano group provides a reactive handle for further functionalization, enabling site-specific conjugation or crosslinking. Its chiral purity (L-configuration) ensures compatibility with biological systems, making it valuable for probing protein structure-function relationships. The compound’s stability and well-defined reactivity make it a preferred choice for applications in medicinal chemistry and bioconjugation.
L-2-Cyanophenylalanine structure
Product Name:L-2-Cyanophenylalanine
CAS No:263396-42-5
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD01860884
CID:67336
PubChem ID:2761502
Update Time:2025-06-08
L-2-Cyanophenylalanine Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-3-(2-cyanophenyl)propanoic acid
- (2S)-2-amino-3-(2-cyanophenyl)propanoic acid
- 2-Cyano-L-phenylalanine
- H-Phe(2-CN)-OH
- L-2-Cyanophe
- L-2-CYANOPHENYLALANINE
- Dl-2-cyanophenylalanine
- Phenylalanine,2-cyano
- L-2-Cyanophenylalarine
- 263396-42-5
- AM82756
- (2S)-2-Amino-3-(2-cyanophenyl)propionic acid
- AKOS016843078
- DTXSID80375804
- MFCD01860884
- (2S)-2-Azaniumyl-3-(2-cyanophenyl)propanoate
- A50117
- L-Phe(2-CN)-OH
- SCHEMBL42647
- AC-5870
- (S)-2-amino-3-(2-cyanophenyl)propionic acid
- PS-12176
- (s)-o-cyano-phenylalanine
- L-2-Cyanophenylalanine (H-L-Phe(2-CN)-OH)
- CS-0140626
- L-Phenylalanine, 2-cyano-
- L-2-Cyanophenylalanine
-
- MDL： MFCD01860884
- Inchi： 1S/C10H10N2O2/c11-6-8-4-2-1-3-7(8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m0/s1
- InChI Key： OCDHPLVCNWBKJN-VIFPVBQESA-N
- SMILES： OC([C@H](CC1C=CC=CC=1C#N)N)=O
Computed Properties
- Exact Mass: 190.07400
- Monoisotopic Mass: 190.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.1A^2
- XLogP3: -1.7
Experimental Properties
- Density: 1.28
- Boiling Point: 375.7°Cat760mmHg
- Flash Point: 181°C
- PSA: 87.11000
- LogP: 1.21298
L-2-Cyanophenylalanine Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
L-2-Cyanophenylalanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM184599-5g |
H-Phe(2-CN)-OH |
263396-42-5 | 95% | 5g |
$268 | 2021-06-09 | |
| Chemenu | CM184599-10g |
H-Phe(2-CN)-OH |
263396-42-5 | 95% | 10g |
$444 | 2021-06-09 | |
| Chemenu | CM184599-5g |
H-Phe(2-CN)-OH |
263396-42-5 | 95% | 5g |
$368 | 2024-07-28 | |
| Chemenu | CM184599-10g |
H-Phe(2-CN)-OH |
263396-42-5 | 95% | 10g |
$444 | 2022-09-29 | |
| Fluorochem | 224518-250mg |
S)-2-Amino-3-(2-cyanophenyl)propanoic acid |
263396-42-5 | 95% | 250mg |
￡62.00 | 2022-02-28 | |
| Fluorochem | 224518-1g |
S)-2-Amino-3-(2-cyanophenyl)propanoic acid |
263396-42-5 | 95% | 1g |
￡123.00 | 2022-02-28 | |
| eNovation Chemicals LLC | D503856-5g |
L-2-Cyanophenylalanine |
263396-42-5 | >95% | 5g |
$550 | 2024-05-24 | |
| eNovation Chemicals LLC | D503856-10g |
L-2-Cyanophenylalanine |
263396-42-5 | >95% | 10g |
$980 | 2024-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L183275-5g |
L-2-Cyanophenylalanine |
263396-42-5 | 95% | 5g |
¥2276.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | L183275-1g |
L-2-Cyanophenylalanine |
263396-42-5 | 95% | 1g |
¥759.90 | 2023-09-02 |
L-2-Cyanophenylalanine Related Literature
-
1. Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivativesJoshua P. Martin,Natalie R. Fetto,Matthew J. Tucker Phys. Chem. Chem. Phys. 2016 18 20750
263396-42-5 (L-2-Cyanophenylalanine) Related Products
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- 144799-02-0(3-Cyano-L-phenylalanine Hydrochloride)
- 167479-78-9(L-(S)-4-Cyanophenylalanine)
- 263396-40-3(2-Amino-3-(2-cyanophenyl)propanoic acid)
- 59-92-7(L-DOPA)
- 63999-80-4(Dl-3-cyanophenylalanine)
- 57213-48-6(H-Phe(3-CN)-OH)
- 263396-43-6(D-3-Cyanophenylalanine)
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